N-(3-fluoro-4-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H22FN3O2S2/c1-12(2)6-8-24-19(26)18-16(7-9-27-18)23-20(24)28-11-17(25)22-14-5-4-13(3)15(21)10-14/h4-5,7,9-10,12H,6,8,11H2,1-3H3,(H,22,25)
• InChI Key: CSGNOJNLKDMJEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)SC=C3)F
• Molecular Formula: C20H22FN3O2S2
• Molecular Weight: 419.5 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C20H22FN3O2S2 and its molecular weight is 419.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluoro-4-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluoro-4-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Structure

A study by Subasri et al. (2016) focused on the crystal structures of compounds closely related to the specified chemical, revealing their folded conformations and intramolecular hydrogen bonding that stabilizes these conformations. This structural insight is critical for understanding the molecular interactions and reactivity of such compounds (Subasri et al., 2016).

Antimicrobial and Antitumor Activities

Research by Hafez and El-Gazzar (2017) explored the synthesis of thieno[3,2-d]pyrimidine derivatives, which demonstrated significant antitumor activities against various human cancer cell lines, suggesting potential applications in cancer therapy. These compounds displayed potent anticancer activity, comparable to that of doxorubicin, a well-known chemotherapy drug (Hafez & El-Gazzar, 2017).

Drug Development and Molecular Docking Studies

A study by Mary et al. (2020) provided quantum chemical insights into the structure and drug likeness of a molecule structurally similar to the specified compound. The study emphasized its potential antiviral potency against SARS-CoV-2, backed by molecular docking studies that suggest a strong binding affinity to the virus's protease. This research highlights the compound's potential in the development of antiviral drugs, particularly against COVID-19 (Mary et al., 2020).

Herbicidal Applications

Another study by Wu et al. (2011) synthesized derivatives of a structurally similar compound, demonstrating effective herbicidal activities against dicotyledonous weeds. This suggests that such compounds can be tailored for agricultural applications, providing a chemical basis for developing new herbicides (Wu et al., 2011).